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Compound of Interest

Compound Name: C.l. Acid red 106

Cat. No.: B1200254

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 106, also identified by its Colour Index name C.I. 18110 and CAS number 6844-74-2,
is a monoazo dye characterized by its deep red hue. As a water-soluble dye, it finds
applications in various industries, including textiles and paper. For researchers, particularly in
fields like biomedical imaging, sensor development, and drug delivery, understanding the
absorption and emission spectra of such molecules is paramount. This technical guide provides
a comprehensive overview of the known spectroscopic properties of Acid Red 106, alongside
generalized experimental protocols for their determination.

Chemical and Physical Properties

A solid understanding of the fundamental properties of Acid Red 106 is essential for its
application in research.
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Property Value

C.l. Acid Red 106, Acid Red BL, Light Brilliant
Synonyms

Red B
CAS Number 6844-74-2
Colour Index 18110
Molecular Formula C23H17N3Na209S3
Molecular Weight 621.57 g/mol [1]
Appearance Deep-red powder
Solubility Soluble in water

Spectroscopic Properties

The interaction of a dye with light is fundamental to its utility in spectroscopic and imaging
applications. This section details the available data on the absorption and emission spectra of
Acid Red 106.

Absorption Spectrum

The absorption spectrum of a molecule reveals the wavelengths of light it absorbs. For a
colored compound like Acid Red 106, this is critical for predicting its color and for applications
involving light absorption.

Quantitative Absorption Data for Acid Red 106

Parameter Value Solvent

Absorption Maximum (Amax) 192 nm Not Specified

Note: The reported absorption maximum at 192 nm lies in the deep UV region and is unlikely to
be the primary determinant of the dye's red color. Azo dyes typically exhibit strong absorption
bands in the visible region of the electromagnetic spectrum due to Tt-1t transitions within their
extended conjugated systems.*
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Expected Absorption in the Visible Region:

While specific data for the visible absorption maximum of Acid Red 106 is not readily available
in the reviewed literature, comparable red monoazo dyes, such as Acid Red B and Reactive
Red 106, exhibit absorption maxima in the range of 510-515 nm.[2] It is therefore highly
probable that Acid Red 106 also possesses a significant absorption peak within this region,
which is responsible for its characteristic red color. Further experimental verification is required
to determine the precise Amax in various solvents.

Emission Spectrum

Fluorescence is the emission of light by a substance that has absorbed light. This property is
central to applications in fluorescence microscopy, immunoassays, and as biological probes.

Quantitative Emission Data for Acid Red 106

Parameter Value Solvent

Emission Maximum (Aem) Data not available

Fluorescence Quantum Yield

(®)

Data not available

Note: The fluorescence properties of Acid Red 106 have not been reported in the available
scientific literature. Many azo dyes are known to have low fluorescence quantum yields due to
efficient non-radiative decay pathways. However, the potential for fluorescence cannot be
entirely dismissed without experimental investigation.

Experimental Protocols

For researchers aiming to characterize the spectroscopic properties of Acid Red 106 or similar
compounds, the following generalized protocols can be adapted.

Determination of Absorption Spectrum and Molar
Absorptivity
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This protocol outlines the steps to measure the UV-Vis absorption spectrum and calculate the
molar absorptivity.

Workflow for Absorption Spectroscopy

Prepare Stock Solution
(e.g., 1 mg/mL in deionized water)

i

Create Serial Dilutions Prepare Blank
(e.g., 1, 2,5, 10, 20 pg/mL) (Solvent only)
Measure Absorbance

(UV-Vis Spectrophotometer)

:

Plot Absorbance vs. Concentration

:

Calculate Molar Absorptivity (&)
from the slope of the line

Click to download full resolution via product page

Workflow for determining molar absorptivity.

Methodology:

o Stock Solution Preparation: Accurately weigh a small amount of Acid Red 106 and dissolve it
in a precise volume of a suitable solvent (e.g., deionized water, ethanol) to create a stock
solution of known concentration.

» Serial Dilutions: Prepare a series of dilutions from the stock solution with decreasing
concentrations.
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e Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up.
Set the desired wavelength range for scanning (e.g., 200-800 nm).

o Blank Measurement: Fill a cuvette with the solvent used for the dilutions and use it to zero
the spectrophotometer (this is the blank).

o Sample Measurement: Measure the absorbance of each dilution, starting from the least
concentrated.

o Data Analysis:
o ldentify the wavelength of maximum absorbance (Amax) from the spectra.

o Create a calibration curve by plotting the absorbance at Amax against the concentration of

the dilutions.

o According to the Beer-Lambert law (A = ebc), the molar absorptivity (€) can be calculated
from the slope of the linear portion of the calibration curve, where 'b' is the path length of
the cuvette (typically 1 cm) and 'c' is the molar concentration.

Determination of Fluorescence Emission Spectrum and
Quantum Yield

This protocol describes a method for measuring the fluorescence emission spectrum and
determining the relative quantum yield.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Fluorescence Spectroscopy

Prepare Standard Solution
(e.g., Quinine Sulfate in 0.1 M H2S04)

~, 7

Adjust Concentrations
(Absorbance < 0.1 at excitation A)

'

Measure Emission Spectra
(Excitation at the same A)

'

Integrate Fluorescence Intensity

'

Calculate Quantum Yield (P)
Relative to the standard

Prepare Acid Red 106 Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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